Cas no 139150-59-7 (1,2-Ethanediamine,N'-[[6-cyclopropyl-2-(phenylamino)-4-pyrimidinyl]methyl]-N,N-dimethyl-)

• Product Name: 1,2-Ethanediamine,N'-[[6-cyclopropyl-2-(phenylamino)-4-pyrimidinyl]methyl]-N,N-dimethyl-
• CAS No: 139150-59-7
• MF: C₁₈H₂₅N₅
• MW: 311.424603223801
• CID: 1262443
• PubChem ID: 76850713
• Update Time: 2025-04-20

1,2-Ethanediamine,N'-[[6-cyclopropyl-2-(phenylamino)-4-pyrimidinyl]methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N'-[[6-cyclopropyl-2-(phenylamino)-4-pyrimidinyl]methyl]-N,N-dimethyl-
• 139150-59-7

• Inchi： 1S/C18H25N5/c1-23(2)11-10-19-13-16-12-17(14-8-9-14)22-18(21-16)20-15-6-4-3-5-7-15/h3-7,12,14,19H,8-11,13H2,1-2H3,(H,20,21,22)
• InChI Key： AFOZSZYRUKWKIR-UHFFFAOYSA-N
• SMILES： N1C(NC2C=CC=CC=2)=NC(CNCCN(C)C)=CC=1C1CC1

Computed Properties

• Exact Mass: 311.21125
• Monoisotopic Mass: 311.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 53.08